Cas no 85909-02-0 (Carbamic acid, benzoyl(phenylmethyl)-, 1,1-dimethylethyl ester)

Carbamic acid, benzoyl(phenylmethyl)-, 1,1-dimethylethyl ester structure
85909-02-0 structure
Product Name:Carbamic acid, benzoyl(phenylmethyl)-, 1,1-dimethylethyl ester
CAS No:85909-02-0
MF:C19H21NO3
MW:311.374945402145
CID:4245993
PubChem ID:10519103
Update Time:2025-04-24

Carbamic acid, benzoyl(phenylmethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, benzoyl(phenylmethyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, N-benzoyl-N-(phenylmethyl)-, 1,1-dimethylethyl ester
    • tert-butyl benzoyl(benzyl)carbamate
    • HS-6105
    • tert-butyl N-benzoyl-N-benzylcarbamate
    • 85909-02-0
    • Inchi: 1S/C19H21NO3/c1-19(2,3)23-18(22)20(14-15-10-6-4-7-11-15)17(21)16-12-8-5-9-13-16/h4-13H,14H2,1-3H3
    • InChI Key: PRJRRNBXRIIBTF-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(C(=O)C1=CC=CC=C1)CC1=CC=CC=C1

Computed Properties

  • Exact Mass: 311.15214353Da
  • Monoisotopic Mass: 311.15214353Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.6Ų
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